Cas no 29021-90-7 (Dibenzo[b,d]furan-3-carbonitrile)

Dibenzo[b,d]furan-3-carbonitrile structure
29021-90-7 structure
Product Name:Dibenzo[b,d]furan-3-carbonitrile
CAS No:29021-90-7
MF:C13H7NO
MW:193.200783014297
CID:1094081
PubChem ID:15140146
Update Time:2025-04-20

Dibenzo[b,d]furan-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[b,d]furan-3-carbonitrile
    • dibenzofuran-3-carbonitrile
    • SCHEMBL3086890
    • 3-cyanodibenzofuran
    • 3-Dibenzofurancarbonitrile
    • UAWKBKHHKGFTSQ-UHFFFAOYSA-N
    • 29021-90-7
    • DB-151922
    • Inchi: 1S/C13H7NO/c14-8-9-5-6-11-10-3-1-2-4-12(10)15-13(11)7-9/h1-7H
    • InChI Key: UAWKBKHHKGFTSQ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C2C=CC(C#N)=CC1=2

Computed Properties

  • Exact Mass: 193.05281
  • Monoisotopic Mass: 193.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.93

Dibenzo[b,d]furan-3-carbonitrile Pricemore >>

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